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Compound of Interest

Compound Name: 2-Iodohexane

Cat. No.: B100192 Get Quote

Essential Safety and Handling Guide for 2-
Iodohexane
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 2-Iodohexane in a

laboratory setting. The information is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and management of this chemical.

Hazard Identification and Classification
2-Iodohexane is classified as a hazardous chemical. It is a combustible liquid that causes skin

and serious eye irritation.[1][2] It may also cause respiratory irritation.[3][4][5] It is toxic to

aquatic life with long-lasting effects.[1]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][2]

H411: Toxic to aquatic life with long lasting effects[1]

H335: May cause respiratory irritation[3]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-Iodohexane.

Property Value Reference

Molecular Formula C₆H₁₃I [1]

Molecular Weight 212.07 g/mol -

Appearance Light yellow liquid [2][4]

Odor Odorless [2][4]

Boiling Point
179 - 180 °C / 354.2 - 356 °F

@ 760 mmHg
[2]

Flash Point 61 °C / 141.8 °F [2]

Specific Gravity 1.437 [2]

Solubility Insoluble in water [2]

Operational Plan for Handling 2-Iodohexane
A systematic approach is critical to safely handle 2-Iodohexane. The following step-by-step

plan outlines the procedures for pre-handling, handling, and post-handling activities.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of 2-Iodohexane to be used, the potential for exposure, and

emergency procedures.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of 2-Iodohexane must be performed within a well-ventilated area, preferably a

chemical fume hood.[1]

Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all

required PPE for integrity. This includes checking gloves for tears and ensuring safety

goggles provide a complete seal.
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Spill Kit: Have a spill kit readily available that is appropriate for handling combustible and

irritating chemicals. The kit should contain an inert absorbent material such as dry sand,

earth, or sawdust.[1]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.[1]

Required Personal Protective Equipment (PPE)
A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles.[1] The following PPE is mandatory when handling 2-Iodohexane:

PPE Category Specific Requirements Rationale

Eye Protection

Chemical safety goggles are

required. A face shield should

be worn over safety glasses if

there is a splash hazard.[1][6]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Wear chemical-resistant

gloves, such as nitrile or

neoprene.[1] Inspect gloves

before each use and change

them immediately if

contaminated.

Prevents skin contact which

can cause irritation.[1][2]

Body Protection

A lab coat must be worn and

fully buttoned. Consider a

chemical-resistant apron for

added protection when

handling larger quantities.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

If working outside of a fume

hood is unavoidable or if there

is a risk of inhaling vapors, a

NIOSH-approved vapor

respirator is necessary.[1]

Protects against inhalation of

vapors which may cause

respiratory irritation.[3]
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Handling Procedure
Work Area Preparation: Designate a specific area within the chemical fume hood for handling

2-Iodohexane. Cover the work surface with absorbent, disposable bench paper.

Dispensing: When dispensing the liquid, do so slowly to avoid splashing. Use a closed

system where possible to minimize vapor generation.[1]

Grounding: Take measures to prevent the buildup of electrostatic charge, especially when

transferring large quantities. Use explosion-proof equipment.[1]

Avoid Incompatibilities: Keep 2-Iodohexane away from strong oxidizing agents and strong

bases.[2] Store away from heat, sparks, open flames, and hot surfaces.[1][2][7]

Post-Handling and Storage
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][2]

Storage: Keep the container tightly closed and store it in a cool, dark, and well-ventilated

place.[1] The storage area should be secure and away from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure to 2-Iodohexane.
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Keep the affected person warm and

at rest. Get medical attention as soon as

possible.[2][8]

Skin Contact

Immediately remove contaminated clothing.[8]

Promptly wash the contaminated skin with

plenty of soap and water.[2][8] If skin irritation

persists, get medical advice or attention.[1][2]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[2] Remove

contact lenses if present and easy to do.[1]

Continue rinsing. If eye irritation persists, get

medical advice or attention.[1]

Ingestion

Do NOT induce vomiting.[3] Clean mouth with

water and drink plenty of water afterwards.[2]

Get medical attention immediately.[8]

Disposal Plan
The primary principle for the disposal of 2-Iodohexane is to treat it as hazardous chemical

waste. Under no circumstances should this chemical be disposed of down the drain or in

regular solid waste.

Step-by-Step Disposal Procedure
Waste Collection: Collect all waste containing 2-Iodohexane, including unused product,

reaction byproducts, and contaminated materials (e.g., pipette tips, gloves, absorbent

paper), in a designated, properly labeled, and sealed waste container. The container should

be made of a material compatible with the chemical.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.
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Storage of Waste: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure secondary containment area away from heat and incompatible

materials.

Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Follow their specific procedures for documentation and transportation.

Decontamination of Equipment: Thoroughly decontaminate all glassware and equipment that

came into contact with the chemical. Use an appropriate solvent (e.g., acetone, ethanol) for

initial rinsing, and collect the rinsate as hazardous waste. Follow this with a standard wash

with soap and water.

Workflow for Safe Handling of 2-Iodohexane
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Caption: Workflow for the safe handling and disposal of 2-Iodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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